2-((Piperidin-4-ylmethyl)thio)-1h-benzo[d]imidazole

• Molecular Formula: C13H17N3S
• Molecular Weight: 247.36 g/mol
• IUPAC Name: 2-(piperidin-4-ylmethylsulfanyl)-1H-benzimidazole
• InChI: InChI=1S/C13H17N3S/c1-2-4-12-11(3-1)15-13(16-12)17-9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2,(H,15,16)
• InChI Key: YHTJLCBUCUVKGM-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CSC2=NC3=CC=CC=C3N2

Description

2-((Piperidin-4-ylmethyl)thio)-1H-benzo[d]imidazole is a novel chemical entity offered for research and development purposes. It is built on the privileged 1H-benzo[d]imidazole scaffold, a structure known for its wide range of pharmacological activities and its presence in several therapeutic agents . The piperidinylmethylthio side chain at the 2-position is a key functionalization that may enhance binding to biological targets and modulate the compound's physicochemical properties. Compounds featuring the 2-(piperidin-4-yl)-1H-benzo[d]imidazole core have demonstrated significant promise in medicinal chemistry research. Derivatives of this structure have been identified as potent anti-inflammatory agents, showing efficacy in inhibiting the production of key inflammatory mediators like NO and TNF-α in cellular models, and exhibiting in vivo activity in standard edema assays . Furthermore, structurally similar benzimidazole hybrids have emerged as highly effective antiproliferative agents, with some compounds exhibiting low nanomolar GI50 values against various cancer cell lines . The mechanism of action for these active analogues often involves the inhibition of critical kinases, such as the Epidermal Growth Factor Receptor (EGFR), which plays a key role in cell proliferation and survival signaling pathways . The benzo[d]imidazole nucleus can act as a bioisostere for purines, facilitating interactions with enzymes and receptors . This compound is intended for research applications only, including but not limited to hit-to-lead optimization, structure-activity relationship (SAR) studies, and investigations into its mechanism of action for oncology, immunology, and other therapeutic areas. It is strictly for laboratory use and is not intended for diagnostic or therapeutic applications. Researchers should conduct their own safety and efficacy evaluations.

Preparation Methods

S-Alkylation of 2-Mercaptobenzimidazole with Piperidin-4-ylmethyl Halides

A common approach involves the nucleophilic substitution (S-alkylation) of 2-mercaptobenzimidazole (2-MBI) with a suitable piperidin-4-ylmethyl halide (e.g., bromide or chloride) to form the thioether linkage.

• Procedure: 2-Mercaptobenzimidazole is reacted with piperidin-4-ylmethyl halide in the presence of a base such as potassium carbonate in an aprotic solvent like acetonitrile or ethanol. The sulfur atom of 2-MBI acts as a nucleophile, displacing the halide to form the thioether bond.
• Conditions: Typically performed at room temperature to reflux for several hours.
• Yields: Moderate to good yields (often 50-85%) reported depending on the halide and reaction conditions.
• Example: Synthesis of 2-(phenethylthio)-1H-benzimidazole analogs was achieved by similar alkylation of 2-MBI with 2-bromoethylbenzene in the presence of potassium carbonate in acetonitrile.

Mannich Reaction for Piperidinylmethylation on 2-(Thioalkyl)methyl-1H-benzimidazole

An alternative method involves a Mannich-type reaction to introduce the piperidin-4-ylmethyl group onto a 2-(thioalkyl)methyl-1H-benzimidazole precursor.

• Procedure: 2-(Thioalkyl)methyl-1H-benzimidazole derivatives are reacted with piperidine and formaldehyde in ethanol under reflux conditions for approximately 2 hours.
• Mechanism: The formaldehyde and piperidine form an iminium intermediate that reacts with the benzimidazole derivative to install the piperidin-1-ylmethyl substituent.
• Purification: The reaction mixture is cooled, extracted with ethyl acetate, dried, and purified by silica gel chromatography.
• Yields: Reported yields around 56% for related derivatives.
• Example: Synthesis of 2-((methylthio)methyl)-1-(piperidin-1-ylmethyl)-1H-benzimidazole derivatives was reported with detailed NMR characterization.

Coupling via Isothiocyanate Intermediates and Cyclization

A more advanced synthetic strategy utilizes the coupling of isothiocyanate derivatives with ortho-phenylenediamines followed by intramolecular cyclization to form the benzimidazole core with sulfur linkage.

• Step 1: Preparation of isothiocyanate intermediates from epoxides via azide substitution, silyl protection, Staudinger reduction, and reaction with di(1H-imidazol-1-yl)methanethione.
• Step 2: Reaction of these isothiocyanates with benzene-1,2-diamines leads to thiourea intermediates.
• Step 3: Intramolecular cyclization mediated by N,N′-diisopropylcarbodiimide (DIC) forms the benzimidazole ring with the thioether substituent.
• Advantages: This method allows structural diversity and better control over substitution patterns.
• Example: A series of benzimidazole-2-amine derivatives were synthesized using this route with improved yields and scalability compared to older methods.

Boc-Protected Piperidine Derivatives and Deprotection

In some patented methods, the piperidinyl substituent is introduced as a Boc-protected intermediate.

• Procedure: Synthesis begins with tert-butyl 4-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)piperidine-1-carboxylate.
• Step: Removal of the Boc protecting group under acidic conditions liberates the free piperidine.
• Subsequent Step: Reductive amination with aldehydes completes the synthesis of substituted benzimidazole derivatives.
• Application: This method is useful for preparing piperidinyl benzimidazole derivatives with further functionalization.

Comparative Analysis of Preparation Methods

Method	Key Steps	Advantages	Limitations	Typical Yield
S-Alkylation of 2-MBI	Nucleophilic substitution with halide	Simple, direct	Requires halide precursor, moderate yield	50-85%
Mannich Reaction	Reaction with piperidine and formaldehyde	Mild conditions, installs piperidinylmethyl directly	Moderate yields, requires purification	~56%
Isothiocyanate Coupling & Cyclization	Multi-step: epoxide → azide → isothiocyanate → cyclization	High structural diversity, scalable	Multi-step, requires specialized reagents	Variable, improved
Boc-Protected Piperidine Route	Boc protection/deprotection, reductive amination	Allows further functionalization	Additional protection/deprotection steps	Not specified

Research Findings and Optimization Notes

• The isothiocyanate coupling method offers improved yields and scalability compared to traditional S-alkylation, which can suffer from low yields and limited scalability.
• Mannich reaction conditions (ethanol reflux, 2 hours) provide a convenient route to piperidinylmethyl benzimidazole derivatives with acceptable yields and straightforward purification.
• Protecting group strategies (Boc) enable the synthesis of more complex derivatives with potential for further functionalization, useful in drug discovery.
• Microwave irradiation has been employed in related benzimidazole syntheses to reduce reaction times and improve yields.
• Structural activity relationship (SAR) studies indicate that the benzimidazole heterocycle and the piperidinyl substituent are crucial for biological activity, motivating the development of efficient synthetic routes.

Summary Table of Key Synthetic Conditions for 2-((Piperidin-4-ylmethyl)thio)-1H-benzo[d]imidazole

Step	Reagents/Conditions	Solvent	Temperature	Time	Yield (%)	Notes
S-Alkylation	2-Mercaptobenzimidazole + piperidin-4-ylmethyl halide + K2CO3	Acetonitrile/Ethanol	RT to reflux	Several hours	50-85	Direct nucleophilic substitution
Mannich Reaction	2-(Thioalkyl)methyl-1H-benzimidazole + piperidine + formaldehyde	Ethanol	Reflux	2 hours	~56	Formation of piperidinylmethyl substituent
Isothiocyanate Coupling	Epoxide → azide → TBDMS protection → Staudinger reduction → isothiocyanate + o-phenylenediamine + DIC	Various	Varied (RT to 180°C microwave)	Overnight to hours	Variable	Multi-step with cyclization
Boc-Deprotection & Reductive Amination	Boc-protected intermediate + acid + aldehydes + reductive amination	Various	RT to mild heating	Hours	Not specified	Enables further functionalization

Chemical Reactions Analysis

Types of Reactions

2-((Piperidin-4-ylmethyl)thio)-1h-benzo[d]imidazole can undergo various chemical reactions, including:

Oxidation: The thioether linkage can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitro group (if present) on the benzimidazole ring can be reduced to an amine using reducing agents like palladium on carbon (Pd/C) and hydrogen gas.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions, where the hydrogen atoms on the nitrogen can be replaced with alkyl or acyl groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Palladium on carbon (Pd/C), hydrogen gas.

Substitution: Alkyl halides, acyl chlorides.

Major Products

Oxidation: Sulfoxide, sulfone derivatives.

Reduction: Amino derivatives.

Substitution: Alkylated or acylated piperidine derivatives.

Scientific Research Applications

2-((Piperidin-4-ylmethyl)thio)-1h-benzo[d]imidazole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the development of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-((Piperidin-4-ylmethyl)thio)-1h-benzo[d]imidazole depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors. The piperidine ring can enhance the compound’s binding affinity to these targets, while the benzimidazole core can contribute to the overall stability and activity of the molecule. The thioether linkage may also play a role in modulating the compound’s pharmacokinetic properties.

Comparison with Similar Compounds

Key Observations :

• Piperidine vs. In contrast, phenethylthio analogs (e.g., ZR-1) prioritize antimicrobial activity due to aromatic interactions with microbial membranes .
• Sulfinyl vs. Thioether Groups : Sulfoxide derivatives (e.g., ) show higher metabolic stability compared to thioethers, critical for prolonged drug action .

Antimicrobial Activity

• ZR-8 (O-methyl carbonothioate): Demonstrated superior antifungal activity against Candida albicans (MIC: 3.40 μg/mL) compared to miconazole (31.25 μg/mL) .
• ZR-5 (2,6-dimethylpiperidin-1-yl): High affinity for dihydrofolate reductase (DHFR) (-8.70 kcal/mol vs.
• Target Compound : While direct antimicrobial data are unavailable, structural similarities to ZR-5 suggest possible DHFR inhibition .

Anticancer Activity

• 2-(Alkylthio)-1H-benzo[d]imidazole (14a-c) : Moderate activity against tumor cell lines, with methylthio derivatives (14a) showing 70% growth inhibition in vitro .
• Phenoxymethyl-triazole analogs (9a-9e): Substituted aryl groups (e.g., 4-bromophenyl in 9c) improve binding to kinase active sites, as shown in molecular docking studies .

Neurological Activity

• Piperidine-hydrazone hybrids (Compounds 16–18) : Demonstrated acetylcholinesterase (AChE) inhibition (IC50: <10 μM), relevant for Alzheimer’s disease . The target compound’s piperidine moiety may confer similar neuroactive properties.

Biological Activity

2-((Piperidin-4-ylmethyl)thio)-1H-benzo[d]imidazole is a benzimidazole derivative characterized by a piperidinylmethylthio group. This unique structure enhances its potential for various biological applications, particularly in medicinal chemistry. The compound has garnered attention due to its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Chemical Structure

The chemical structure of 2-((Piperidin-4-ylmethyl)thio)-1H-benzo[d]imidazole can be represented as follows:

$\text{C}_{14}\text{H}_{18}\text{N}_2\text{S}$

This indicates the presence of nitrogen and sulfur atoms, which play crucial roles in its biological activity.

Anticancer Activity

Recent studies have shown that benzimidazole derivatives exhibit significant anticancer properties. For instance, compounds similar to 2-((Piperidin-4-ylmethyl)thio)-1H-benzo[d]imidazole have been tested against various cancer cell lines with promising results.

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
Compound A	HeLa	0.1	Inhibition of tubulin polymerization
Compound B	MDA-MB-468	0.2	Induction of apoptosis
2-((Piperidin-4-ylmethyl)thio)-1H-benzo[d]imidazole	HCT-15	TBD	TBD

The specific mechanism by which 2-((Piperidin-4-ylmethyl)thio)-1H-benzo[d]imidazole exerts its anticancer effects is still under investigation, but it is believed to involve modulation of cellular pathways related to cell growth and apoptosis.

Anti-inflammatory Activity

Research has indicated that this compound exhibits anti-inflammatory properties. A study demonstrated that derivatives of benzimidazole could inhibit nitric oxide (NO) and tumor necrosis factor-alpha (TNF-α) production in lipopolysaccharide (LPS)-stimulated macrophages.

Compound	IC50 (µM) for NO Production	IC50 (µM) for TNF-α Production
Compound C	0.86	1.87
2-((Piperidin-4-ylmethyl)thio)-1H-benzo[d]imidazole	TBD	TBD

These findings suggest that the compound may restore normal phosphorylation levels of IκBα and protein expressions related to the NF-κB pathway, which is critical in inflammatory responses.

Antimicrobial Activity

Benzimidazole derivatives have also been noted for their antimicrobial properties. The presence of the thioether group in 2-((Piperidin-4-ylmethyl)thio)-1H-benzo[d]imidazole may enhance its interaction with microbial targets, although specific data on this compound's efficacy against various pathogens is limited.

Structure–Activity Relationship (SAR)

The biological activity of benzimidazole derivatives is often influenced by their structural components. The introduction of a piperidine ring and a thioether linkage appears to enhance solubility and bioactivity compared to simpler benzimidazole structures.

Comparative Analysis

Compound Name	Structural Features	Notable Biological Activity
5-(Piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one	Piperidine moiety	D2 and 5-HT1A receptor binding
2-Methylbenzimidazole	Lacks thioether linkage	Antimicrobial activity
5-Amino-1H-benzo[d]imidazol	Contains an amino group	Various medicinal applications

Case Studies

Several case studies have highlighted the potential applications of benzimidazole derivatives in treating diseases:

• Anti-inflammatory Effects : A study involving the administration of a benzimidazole derivative showed significant reduction in inflammation markers in animal models.
• Cancer Treatment : Clinical trials are ongoing to assess the efficacy of benzimidazole derivatives in patients with specific types of cancer, focusing on their ability to inhibit tumor growth.